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Compound of Interest

Compound Name: 2-(Ethanesulfinyl)ethanol
CAS No.: 21975-18-8
Cat. No.: B1211685

Get Quote

Technical Monograph: 2-(Ethanesulfinyl)ethanol
(C4aH1002S)
Executive Summary & Chemical Identity[1][2][3][4]

[5]

2-(Ethanesulfinyl)ethanol (CAS: 21975-18-8) represents a critical intermediate oxidation state

in the organosulfur family. Structurally, it consists of an ethyl group and a hydroxyethyl group
flanking a sulfinyl (

) core. Unlike its sulfide precursor (2-(ethylthio)ethanol), the sulfoxide moiety introduces
significant polarity and a chiral center at the sulfur atom, fundamentally altering its solvation
properties and biological reactivity.

This guide serves as a definitive technical resource for researchers utilizing this compound as a
metabolic standard, a polar aprotic solvent analog, or a synthetic building block.

Core Physicochemical Data[6]
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Parameter Specification Technical Note

Also known as Ethyl 2-

IUPAC Name 2-(Ethanesulfinyl)ethanol )
hydroxyethyl sulfoxide.
Distinct from Sulfide (
Formula ) and Sulfone (
).
] Monoisotopic Mass: 122.04
Molecular Weight 122.19 g/mol
g/mol .
Note: Often confused with
CAS Number 21975-18-8

Sulfide (110-77-0).

Highly hygroscopic due to H-

bonding (
) Viscous Liquid / Low-melting
Physical State ] )
Solid ) and dipole (

).
The sulfur atom is a

Chirality Yes (Sulfur) stereogenic center, possessing
a lone pair.

N Amphiphilic character; miscible
Solubility Water, Ethanol, DMSO ) )
with aqueous media.

Synthetic Protocol: Chemoselective Oxidation[7]

Objective: Synthesize 2-(Ethanesulfinyl)ethanol from 2-(ethylthio)ethanol without over-
oxidation to the sulfone (2-(ethylsulfonyl)ethanol).

Scientific Rationale: Direct oxidation with strong agents (e.g.,

, EXCESS

) typically yields the sulfone (
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). To isolate the sulfoxide, we employ Sodium Periodate (

) in agueous methanol. This reagent offers kinetic control, reacting rapidly with the sulfide but
negligibly with the resulting sulfoxide under controlled temperatures.

Reagents & Setup
o Substrate: 2-(Ethylthio)ethanol (CAS 110-77-0).[1][2][3]

o Oxidant: Sodium Periodate (

, 1.05 equivalents).

» Solvent: Methanol/Water (1:1 v/v).

e Quench: Sodium Thiosulfate (

Step-by-Step Methodology

» Solvation: Dissolve 10 mmol of 2-(ethylthio)ethanol in 20 mL of 1:1 MeOH/

at 0°C (ice bath).

o Critical Quality Attribute (CQA): Maintaining 0°C minimizes thermal over-oxidation.
» Addition: Add 10.5 mmol of

dropwise as an aqueous solution over 30 minutes.

o Observation: A white precipitate of sodium iodate (
) will begin to form as the reaction proceeds.
e Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 12 hours.
o Checkpoint: Monitor via TLC (MeOH/DCM 1:9). The sulfide spot (

) should disappear; sulfoxide appears at lower

due to polarity.
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« Filtration: Filter off the precipitated

o Extraction: Evaporate methanol under reduced pressure. Extract the aqueous residue with

or DCM (

mL).

o Note: The product is water-soluble.[4] Salting out (NaCl saturation) of the aqueous layer is
often required to improve extraction efficiency.

e Drying: Dry organic layer over

, filter, and concentrate in vacuo.

Synthesis Pathway Visualization
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Figure 1: Chemoselective oxidation pathway using Sodium Periodate to prevent sulfone
formation.

Analytical Characterization (Self-Validating)

To confirm identity and purity, researchers must look for specific spectral signatures that
differentiate the sulfoxide from the sulfide and sulfone.

Infrared Spectroscopy (FT-IR)

e Diagnostic Band: Strong absorption at 1030—1060 cm~! corresponding to the
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stretching vibration.

« Differentiation:
o Sulfide:[5] No band in this region.
o Sulfone: Two bands (symmetric/asymmetric) at ~1150 cm~* and ~1300 cm~1.

o Hydroxyl Group: Broad band at 3300-3400 cm~1 (O-H stretch).[6][7]

Nuclear Magnetic Resonance (*H-NMR)

The chirality of the sulfur atom renders the adjacent methylene protons diastereotopic. This is
the definitive proof of sulfoxide formation.

o : The methylene protons of the ethyl group, which appear as a simple quartet in the sulfide,
often split into a complex multiplet (ABX3 system) in the sulfoxide due to the chiral center.

 : Similarly, the protons alpha to the sulfoxide in the ethanol chain will exhibit magnetic non-
equivalence.

o Chemical Shift: Alpha-protons shift downfield (~2.6—3.0 ppm) compared to the sulfide (~2.5
ppm) due to the electron-withdrawing nature of the

bond.

Biological & Metabolic Context[10][12]

In drug development, 2-(Ethanesulfinyl)ethanol is primarily encountered as a Phase |
metabolite of thioether-containing compounds (e.g., organophosphate pesticides like demeton-
S-methyl or pharmaceuticals).

Metabolic Pathway

The transformation is catalyzed by Flavin-containing Monooxygenases (FMO) and Cytochrome
P450 (CYP) enzymes.

e S-Oxygenation: The lone pair on the sulfide sulfur is oxygenated to form the sulfoxide.[5]
This is generally a detoxification step but increases water solubility, facilitating renal
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excretion.

« Chiral Inversion: Sulfoxides can undergo stereoselective metabolism; however, FMOs often
produce specific enantiomers.

+ Further Oxidation: The sulfoxide can be slowly oxidized to the sulfone (toxicologically inert
but persistent) or reduced back to the sulfide by sulfoxide reductases (e.g., MsrA/MsrB).

Biological Fate Diagram

Enzyme:
FMO / CYP450
Enzyme: Thioether Parent
Sulfoxide Reductase (Lipophilic)

/
S-Oxidation/ Reduction (MsrA)
/

/
/

Metabolite:
2-(Ethanesulfinyl)ethanol
(Polar/Chiral)

Slow Oxidation

Terminal Metabolite:
Sulfone
(Highly Polar)

\

Renal Excretion

Clearance

Click to download full resolution via product page

Figure 2: Metabolic biotransformation pathways of thioethers to sulfoxides and sulfones.
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Applications in Drug Development[13]
Solubility Enhancement & Cosolvent

Similar to DMSO (Dimethyl Sulfoxide), 2-(Ethanesulfinyl)ethanol possesses a high dielectric
constant and amphiphilic nature. It can solubilize peptide-based drugs that are insoluble in pure
water or non-polar organics.

o Advantage:[8][9] The hydroxyethyl tail improves hydrogen bonding capacity with aqueous
buffers compared to DMSO.

Cryoprotection

The compound functions as a penetrating cryoprotectant. It disrupts ice crystal formation lattice
via strong hydrogen bonding with water molecules.

o Mechanism: Colligative depression of the freezing point and vitrification of the intracellular
matrix.

Synthetic Intermediate (Pummerer Rearrangement)

In medicinal chemistry, this sulfoxide can undergo the Pummerer rearrangement when treated
with acetic anhydride, converting the sulfinyl group into an

-functionalized sulfide. This is a powerful tool for introducing complexity into the ethyl side
chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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